N-(tert-Butyloxy)carbonyl-L-thyroxine
N-(tert-Butyloxy)carbonyl-L-thyroxine
Brand Name:
Vulcanchem
CAS No.:
88404-22-2
VCID:
VC0041131
InChI:
InChI=1S/C20H19I4NO6/c1-20(2,3)31-19(29)25-15(18(27)28)6-9-4-13(23)17(14(24)5-9)30-10-7-11(21)16(26)12(22)8-10/h4-5,7-8,15,26H,6H2,1-3H3,(H,25,29)(H,27,28)/t15-/m0/s1
SMILES:
CC(C)(C)OC(=O)NC(CC1=CC(=C(C(=C1)I)OC2=CC(=C(C(=C2)I)O)I)I)C(=O)O
Molecular Formula:
C20H19I4NO6
Molecular Weight:
877 g/mol
N-(tert-Butyloxy)carbonyl-L-thyroxine
CAS No.: 88404-22-2
Reference Standards
VCID: VC0041131
Molecular Formula: C20H19I4NO6
Molecular Weight: 877 g/mol
| CAS No. | 88404-22-2 |
|---|---|
| Product Name | N-(tert-Butyloxy)carbonyl-L-thyroxine |
| Molecular Formula | C20H19I4NO6 |
| Molecular Weight | 877 g/mol |
| IUPAC Name | (2S)-3-[4-(4-hydroxy-3,5-diiodophenoxy)-3,5-diiodophenyl]-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid |
| Standard InChI | InChI=1S/C20H19I4NO6/c1-20(2,3)31-19(29)25-15(18(27)28)6-9-4-13(23)17(14(24)5-9)30-10-7-11(21)16(26)12(22)8-10/h4-5,7-8,15,26H,6H2,1-3H3,(H,25,29)(H,27,28)/t15-/m0/s1 |
| Standard InChIKey | UFXHMKCFGLKNNF-HNNXBMFYSA-N |
| Isomeric SMILES | CC(C)(C)OC(=O)N[C@@H](CC1=CC(=C(C(=C1)I)OC2=CC(=C(C(=C2)I)O)I)I)C(=O)O |
| SMILES | CC(C)(C)OC(=O)NC(CC1=CC(=C(C(=C1)I)OC2=CC(=C(C(=C2)I)O)I)I)C(=O)O |
| Canonical SMILES | CC(C)(C)OC(=O)NC(CC1=CC(=C(C(=C1)I)OC2=CC(=C(C(=C2)I)O)I)I)C(=O)O |
| Synonyms | N-[(1,1-Dimethylethoxy)carbonyl]-O-(4-hydroxy-3,5-diiodophenyl)-3,5-diiodo-L-tyrosine |
| PubChem Compound | 22840473 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume